Cas no 69725-37-7 (2,2,7-Trimethyloctane-3,5-dione)

• Product Name: 2,2,7-Trimethyloctane-3,5-dione
• CAS No: 69725-37-7
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• MDL: MFCD00511279
• CID: 90479
• PubChem ID: 112295
• Update Time: 2025-10-12

2,2,7-Trimethyloctane-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 2,2,7-Trimethyloctane-3,5-dione
• 2,2,7-TRIMETHYL-3,5-OCTANEDIONE
• 2,2,6,6-TETRAMETHYL-4-PIPERIDYL METHACRYLATE,WHITE WAXY SOLID
• 2,2,7-TRIMETHYL-3,5-OCTADIONE
• 2,2,7-trimethyl-5-octanedione
• 3,5-Octanedione,2,2,7-trimethyl-
• 2,2,7-Trimethyloctane-3,5-dione, 97%
• 69725-37-7
• SCHEMBL1262761
• 3,5-Octanedione, 2,2,7-trimethyl-
• FT-0609134
• AKOS006227598
• MFCD00511279
• 2,2,7-Trimethyl-3,5-octanedione, AldrichCPR
• DTXSID2071992
• 2,2,7-Trimethyl-3,5-octanedione #
• CS-0358921
• KEBPOWLGOOTMPK-UHFFFAOYSA-N

• MDL： MFCD00511279
• Inchi： 1S/C11H20O2/c1-8(2)6-9(12)7-10(13)11(3,4)5/h8H,6-7H2,1-5H3
• InChI Key： KEBPOWLGOOTMPK-UHFFFAOYSA-N
• SMILES： O=C(CC(CC(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 184.14600
• Monoisotopic Mass: 184.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 2.5

Experimental Properties

• Color/Form: Grayish yellow liquid.
• Density: 440.2
• Boiling Point: 44°C 0,2mm
• Flash Point: 44°C/0.2mm
• Refractive Index: 1.4580
• PSA: 34.14000
• LogP: 2.60690
• Solubility: Insoluble in water

2,2,7-Trimethyloctane-3,5-dione Security Information

• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• TSCA：Yes
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on 2,2,7-Trimethyloctane-3,5-dione

Introduction to 2,2,7-Trimethyloctane-3,5-dione (CAS No. 69725-37-7)

2,2,7-Trimethyloctane-3,5-dione, with the CAS number 69725-37-7, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its diketone functional group and the presence of three methyl groups, which contribute to its stability and reactivity.

The molecular formula of 2,2,7-Trimethyloctane-3,5-dione is C₁₁H₁₈O₂, and it has a molecular weight of 182.26 g/mol. The compound is a colorless liquid at room temperature and is soluble in common organic solvents such as ethanol and acetone. Its physical and chemical properties make it an attractive candidate for a variety of synthetic reactions and applications.

In the realm of pharmaceutical research, 2,2,7-Trimethyloctane-3,5-dione has shown promise as a precursor for the synthesis of bioactive molecules. Recent studies have explored its potential as a building block for the development of novel drugs targeting various diseases. For instance, researchers at the University of California have demonstrated that derivatives of this compound exhibit significant anti-inflammatory properties, making them potential candidates for the treatment of chronic inflammatory conditions such as arthritis.

Beyond pharmaceuticals, 2,2,7-Trimethyloctane-3,5-dione has also found applications in materials science. Its diketone functional group can participate in Michael addition reactions, which are widely used in the synthesis of polymers and other advanced materials. A study published in the Journal of Polymer Science highlighted the use of this compound as a monomer in the preparation of high-performance polymeric coatings with enhanced thermal stability and mechanical strength.

The synthetic route for 2,2,7-Trimethyloctane-3,5-dione involves several steps, including the condensation of appropriate ketones and aldehydes followed by selective reduction and oxidation reactions. The efficiency and yield of these reactions can be optimized by carefully controlling reaction conditions such as temperature, pressure, and catalyst selection. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and minimizing the use of hazardous reagents.

In terms of safety and handling, while 2,2,7-Trimethyloctane-3,5-dione is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn to prevent skin contact and inhalation. Additionally, it should be stored in a well-ventilated area away from sources of heat or ignition.

The market demand for 2,2,7-Trimethyloctane-3,5-dione is expected to grow in the coming years due to its diverse applications and increasing research interest. Key players in the chemical industry are investing in R&D to develop new derivatives and formulations that can leverage the unique properties of this compound. For example, a leading chemical company recently announced a partnership with an academic institution to explore the use of 2,2,7-Trimethyloctane-3,5-dione-based materials in next-generation electronic devices.

In conclusion, 2,2,7-Trimethyloctane-3,5-dione (CAS No. 69725-37-7) is a versatile organic compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As new studies continue to uncover its full potential, this compound is poised to play a significant role in advancing various scientific fields.